Cas no 1804376-46-2 (2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde is a versatile heterocyclic compound featuring a pyridine core substituted with amino, cyano, trifluoromethoxy, and formyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the aldehyde and amino groups offer reactive sites for further derivatization. This compound is particularly useful in cross-coupling reactions, cyclizations, and as a precursor for heterocyclic scaffolds. Its high purity and well-defined reactivity profile make it suitable for research and industrial applications requiring precise molecular modifications.

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde structure

1804376-46-2 structure

Product Name:2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

CAS No:1804376-46-2

MF:C₈H₄F₃N₃O₂

MW:231.131471633911

CID:4910817

Update Time:2025-10-28

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
- Inchi： 1S/C8H4F3N3O2/c9-8(10,11)16-7-4(2-12)1-5(3-15)6(13)14-7/h1,3H,(H2,13,14)
- InChI Key： QBCMWGWVPDFWNE-UHFFFAOYSA-N
- SMILES： FC(OC1C(C#N)=CC(C=O)=C(N)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 311
XLogP3: 1.8
Topological Polar Surface Area: 89

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026003971-500mg	2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde	1804376-46-2	97%	500mg	$980.00	2022-04-02
Alichem	A026003971-1g	2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde	1804376-46-2	97%	1g	$1,713.60	2022-04-02

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Introduction to 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804376-46-2)

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804376-46-2) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, has garnered significant attention due to its versatile applications in drug discovery and material science. Researchers frequently search for "pyridine aldehyde synthesis" or "trifluoromethoxy pyridine applications," reflecting its relevance in modern synthetic chemistry.

The structural uniqueness of 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde lies in its electron-withdrawing groups, which enhance its reactivity in cross-coupling reactions and heterocyclic scaffold construction. Its CAS No. 1804376-46-2 is often associated with queries like "building blocks for medicinal chemistry" or "high-performance liquid chromatography (HPLC) analysis of pyridine derivatives," highlighting its role in optimizing drug candidates. The compound’s aldehyde moiety further enables its use in Schiff base formation, a key step in designing bioactive molecules.

In recent years, the demand for fluorinated pyridines like this compound has surged, driven by trends in "sustainable fluorination methods" and "green chemistry in heterocycles." Its trifluoromethoxy group contributes to metabolic stability, a hot topic in "drug bioavailability improvement" discussions. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, as emphasized in searches for "CAS No. 1804376-46-2 characterization."

From an industrial perspective, 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde serves as a precursor for crop protection agents and electronic materials. Its cyano group facilitates nucleophilic substitutions, aligning with queries like "functional group transformations in pyridines." Environmental considerations also spur interest in "degradation pathways of fluorinated pyridines," underscoring the need for eco-friendly synthesis routes.

In summary, 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804376-46-2) exemplifies innovation in specialty chemicals, bridging gaps between academia and industry. Its multifaceted applications—from "small-molecule inhibitors" to "advanced material precursors"—make it a cornerstone in contemporary research, addressing both scientific and sustainability challenges.